N-(2-chloro-5-nitrophenyl)-2,2-diphenylacetamide

• IUPAC Name: N-(2-chloro-5-nitrophenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C20H15ClN2O3/c21-17-12-11-16(23(25)26)13-18(17)22-20(24)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,22,24)
• InChI Key: DTJKNASQHUXHPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C20H15ClN2O3
• Molecular Weight: 366.8 g/mol

Description

N-(2-chloro-5-nitrophenyl)-2,2-diphenylacetamide (CNDA) is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a member of the diphenylacetamide family of compounds and has been found to have a wide range of biological activities.

Scientific Research Applications

Antimalarial Activity

Research into compounds similar to "N-(2-chloro-5-nitrophenyl)-2,2-diphenylacetamide" has shown potential in the fight against malaria. A study by Werbel et al. (1986) on the synthesis, antimalarial activity, and quantitative structure-activity relationships of tebuquine and related compounds revealed that certain phenyl analogues exhibit significant antimalarial potency against Plasmodium berghei in mice. These findings suggest the potential for clinical trials in humans, highlighting the compound's relevance in medicinal chemistry for developing antimalarial drugs Werbel et al., 1986.

Antimicrobial and Antifungal Activity

Kumar and Mishra (2015) explored the antimicrobial and antifungal activities of novel diphenylamine derivatives, revealing that compounds such as 2-(2-Benzylidenehydrazinyl)-N, N-diphenylacetamide and related molecules exhibit significant effects against various microbial and fungal strains. This research underscores the compound's utility in developing new antimicrobial and antifungal agents, contributing to the broader field of antibiotic resistance Kumar & Mishra, 2015.

Analgesic and Anti-inflammatory Activity

The synthesis and pharmacological evaluation of certain N,N-Diphenylamine derivatives have shown promising results in the management of pain and inflammation. Kumar and Mishra (2020) demonstrated that synthesized compounds exhibited significant analgesic and anti-inflammatory activities, suggesting their potential as therapeutic agents in treating related conditions Kumar & Mishra, 2020.

Anticancer Potential

Rani et al. (2014) developed 2-(Substituted phenoxy) Acetamide Derivatives with potential anticancer, anti-inflammatory, and analgesic activities. The study highlighted the therapeutic potential of these compounds, especially against breast cancer and neuroblastoma cell lines. This research opens avenues for the compound's applications in cancer therapy Rani et al., 2014.

Drug Delivery and Pharmaceutical Applications

The application of stereolithography (SLA) 3D printing technology for creating oral modified-release dosage forms has been explored by Wang et al. (2016). This innovative approach allows for the manufacture of drug-loaded tablets with specific extended-release profiles, demonstrating the compound's relevance in the development of pharmaceutical formulations Wang et al., 2016.